Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate

• Molecular Formula: C18H19NO3S
• Molecular Weight: 329.4 g/mol
• IUPAC Name: methyl 2-(cyclopentanecarbonylamino)-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C18H19NO3S/c1-22-18(21)15-14(12-7-3-2-4-8-12)11-23-17(15)19-16(20)13-9-5-6-10-13/h2-4,7-8,11,13H,5-6,9-10H2,1H3,(H,19,20)
• InChI Key: OPCSYQRURODRAT-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)C3CCCC3

Description

Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate, also known as MCTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. MCTP belongs to the class of thiophene derivatives and is known for its unique pharmacological properties, making it a promising candidate for the development of novel drugs.

Mechanism of Action

The exact mechanism of action of Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in the inflammatory response and pain signaling pathways. Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate has also been shown to modulate the activity of ion channels, which play a crucial role in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate has been shown to exert a range of biochemical and physiological effects in various animal models. It has been found to reduce inflammation and pain in models of acute and chronic inflammation. Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate has also been shown to reduce fever and possess antitumor properties, making it a promising candidate for the development of novel drugs.

Advantages and Limitations for Lab Experiments

One of the major advantages of Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate is its wide range of pharmacological activities, making it a promising candidate for the development of novel drugs. However, one of the limitations of Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate is its complex synthesis process, which requires specialized equipment and expertise. Additionally, the exact mechanism of action of Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate is not fully understood, which makes it challenging to design drugs based on its pharmacological properties.

Future Directions

There are several future directions for the research on Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate. One of the most promising areas of research is the development of novel drugs based on the pharmacological properties of Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate. Researchers can also explore the potential applications of Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate in the treatment of various diseases, including cancer, inflammation, and pain. Additionally, further studies are needed to elucidate the exact mechanism of action of Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate, which will help in the design of more effective drugs based on its pharmacological properties.
Conclusion:
In conclusion, Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate is a promising compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and antipyretic effects. While the synthesis of Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate is complex, its unique pharmacological properties make it a promising candidate for the development of novel drugs. Further research is needed to fully understand the mechanism of action of Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate involves a multi-step process that requires specialized equipment and expertise. The most commonly used method for synthesizing Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate is the reaction of cyclopentanone with thiophene-2-carboxylic acid, followed by the addition of phenylhydrazine and methyl chloroformate. The resulting product is then purified using chromatography techniques to obtain pure Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate.

Scientific Research Applications

Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and antipyretic effects. Methyl 2-[(cyclopentylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate has also been shown to possess antitumor properties, making it a promising candidate for the development of anticancer drugs.